Cas no 1421000-41-0 (Tert-Butyl 3-((pyridin-2-ylmethyl)sulfonyl)pyrrolidine-1-carboxylate)

• Product Name: Tert-Butyl 3-((pyridin-2-ylmethyl)sulfonyl)pyrrolidine-1-carboxylate
• CAS No: 1421000-41-0
• MF: C₁₅H₂₂N₂O₄S
• MW: 326.411182880402
• CID: 2177363
• Update Time: 2023-08-06

Tert-Butyl 3-((pyridin-2-ylmethyl)sulfonyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 3-((pyridin-2-ylmethyl)sulfonyl)pyrrolidine-1-carboxylate
• Tert-Butyl 3-((pyridin-2-ylmethyl)sulfonyl)pyrrolidine-1-carboxylate

• Inchi： 1S/C15H22N2O4S/c1-15(2,3)21-14(18)17-9-7-13(10-17)22(19,20)11-12-6-4-5-8-16-12/h4-6,8,13H,7,9-11H2,1-3H3
• InChI Key： QGCAYAWITBEYRH-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CN=1)(C1CN(C(=O)OC(C)(C)C)CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 493
• Topological Polar Surface Area: 85

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids